![molecular formula C15H15FN4O2 B11234830 1-(4-fluoro-1H-indazol-3-yl)-5-oxo-N-(prop-2-en-1-yl)pyrrolidine-3-carboxamide](/img/structure/B11234830.png)
1-(4-fluoro-1H-indazol-3-yl)-5-oxo-N-(prop-2-en-1-yl)pyrrolidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
- This compound may have applications in drug discovery, as it combines structural features found in various bioactive molecules.
1-(4-fluoro-1H-indazol-3-yl)-5-oxo-N-(prop-2-en-1-yl)pyrrolidine-3-carboxamide: is a synthetic organic compound with a complex structure. Let’s break it down:
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Chemistry: Investigate its reactivity, stereochemistry, and potential as a building block.
Biology: Explore its interactions with enzymes, receptors, or nucleic acids.
Medicine: Assess its pharmacological properties (e.g., anticancer, antimicrobial).
Industry: Consider its use in materials science or catalysis.
Mechanism of Action
- The compound’s effects likely involve interactions with specific biological targets (e.g., enzymes, receptors).
Pathways: could include inhibition of enzymatic activity, modulation of cell signaling, or interference with metabolic processes.
Comparison with Similar Compounds
Unique Features:
Similar Compounds:
Remember that this compound’s detailed studies are essential for a comprehensive understanding of its properties and applications
Properties
Molecular Formula |
C15H15FN4O2 |
---|---|
Molecular Weight |
302.30 g/mol |
IUPAC Name |
1-(4-fluoro-1H-indazol-3-yl)-5-oxo-N-prop-2-enylpyrrolidine-3-carboxamide |
InChI |
InChI=1S/C15H15FN4O2/c1-2-6-17-15(22)9-7-12(21)20(8-9)14-13-10(16)4-3-5-11(13)18-19-14/h2-5,9H,1,6-8H2,(H,17,22)(H,18,19) |
InChI Key |
GGMSCZHKZJNSKI-UHFFFAOYSA-N |
Canonical SMILES |
C=CCNC(=O)C1CC(=O)N(C1)C2=NNC3=C2C(=CC=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.